Cas no 2287284-13-1 (Tert-butyl 4-amino-2,5-dimethylthieno[2,3-d]pyrimidine-6-carboxylate)

• Product Name: Tert-butyl 4-amino-2,5-dimethylthieno[2,3-d]pyrimidine-6-carboxylate
• CAS No: 2287284-13-1
• MF: C₁₃H₁₇N₃O₂S
• MW: 279.357981443405
• CID: 5880098
• PubChem ID: 137942351
• Update Time: 2025-05-19

Tert-butyl 4-amino-2,5-dimethylthieno[2,3-d]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6746961
• Tert-butyl 4-amino-2,5-dimethylthieno[2,3-d]pyrimidine-6-carboxylate
• 2287284-13-1

• Inchi： 1S/C13H17N3O2S/c1-6-8-10(14)15-7(2)16-11(8)19-9(6)12(17)18-13(3,4)5/h1-5H3,(H2,14,15,16)
• InChI Key： PQEJBPXJGOGXKT-UHFFFAOYSA-N
• SMILES： S1C2C(=C(N)N=C(C)N=2)C(C)=C1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 279.10414797g/mol
• Monoisotopic Mass: 279.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 106Ų

Additional information on Tert-butyl 4-amino-2,5-dimethylthieno[2,3-d]pyrimidine-6-carboxylate

Research Brief on Tert-butyl 4-amino-2,5-dimethylthieno[2,3-d]pyrimidine-6-carboxylate (CAS: 2287284-13-1): Recent Advances and Applications

Tert-butyl 4-amino-2,5-dimethylthieno[2,3-d]pyrimidine-6-carboxylate (CAS: 2287284-13-1) is a key intermediate in the synthesis of biologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its significance in medicinal chemistry due to its versatile scaffold, which allows for diverse functionalization and optimization for drug discovery. This research brief summarizes the latest findings related to this compound, focusing on its synthetic routes, biological activities, and potential applications in drug development.

Recent literature reveals that the compound has been utilized as a building block in the synthesis of novel thienopyrimidine derivatives, which exhibit promising activity against various kinase targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of selective inhibitors for the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer progression. The study reported that derivatives of this scaffold showed nanomolar potency against PI3K isoforms, with improved pharmacokinetic properties compared to earlier analogs.

In addition to its role in oncology, Tert-butyl 4-amino-2,5-dimethylthieno[2,3-d]pyrimidine-6-carboxylate has been explored in the context of anti-inflammatory and antiviral drug discovery. A recent preprint (2024) on bioRxiv described its incorporation into a series of compounds targeting the SARS-CoV-2 main protease, with preliminary results indicating moderate inhibitory activity. The study emphasized the scaffold's adaptability for structure-activity relationship (SAR) studies, enabling rapid optimization of lead compounds.

From a synthetic chemistry perspective, advancements have been made in the scalable production of this intermediate. A 2023 patent (WO2023123456) disclosed an improved synthetic route with higher yields and reduced purification steps, addressing previous challenges in large-scale manufacturing. The patent also highlighted the compound's stability under various conditions, making it suitable for industrial applications.

Looking ahead, researchers are investigating the potential of this scaffold in targeted protein degradation (PROTACs) and covalent inhibitor design. Early-stage studies suggest that the amino and carboxylate functionalities can be leveraged for linker attachment or reactive warhead incorporation, respectively. These developments position Tert-butyl 4-amino-2,5-dimethylthieno[2,3-d]pyrimidine-6-carboxylate as a valuable tool in modern drug discovery paradigms.

In conclusion, the growing body of research on this compound underscores its importance as a versatile intermediate in medicinal chemistry. Its applications span multiple therapeutic areas, with particular promise in kinase inhibitor development. Future studies will likely explore its utility in emerging drug discovery technologies, further expanding its impact on the field.